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Cat. No.: B1346806 Get Quote

An In-depth Technical Guide to Cycloheptane: Safety, Handling, and Storage for Laboratory

Professionals

Introduction
Cycloheptane (C₇H₁₄), also known as suberane, is a colorless, oily liquid cycloalkane.[1][2][3]

It is utilized as a nonpolar solvent and as an intermediate in the manufacturing of various

chemicals and pharmaceuticals.[4] Due to its high flammability and potential health hazards, a

comprehensive understanding of its properties and adherence to strict safety protocols are

imperative for researchers, scientists, and drug development professionals. This guide provides

detailed technical information on the safe handling, storage, and emergency procedures for

cycloheptane in a laboratory setting.

Chemical and Physical Properties
Understanding the physical and chemical properties of cycloheptane is fundamental to its safe

use. Cycloheptane is a colorless liquid with a mild, aromatic, or gasoline-like odor.[3][4] It is

insoluble in water and less dense than water.[1][2] Its vapors are heavier than air, which can

lead to accumulation in low-lying areas.[1][2]

Table 1: Physical and Chemical Properties of Cycloheptane
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Property Value Reference

Molecular Formula C₇H₁₄ [2][3][5]

Molecular Weight 98.19 g/mol [1][2][5]

Appearance Colorless, oily liquid [1][2][3]

Boiling Point 118.4 °C (245.3 °F) [1][3]

Melting Point -12 °C (10.4 °F) [1][3]

Specific Gravity 0.811 (at 20°C) [1]

Vapor Density 3.3 (Air = 1) [2]

Vapor Pressure 44 mmHg (at 20°C) [1]

Water Solubility Insoluble (30 mg/L at 25°C) [1][2]

Safety and Hazard Information
Cycloheptane is classified as a hazardous substance, primarily due to its flammability and

potential health effects.

Table 2: Flammability Data for Cycloheptane

Property Value Reference

Flash Point 6 °C (43 °F) [1][3]

Lower Explosive Limit (LEL) 1.1% [1][3]

Upper Explosive Limit (UEL) 6.7% [1]

GHS Hazard Statements
H225: Highly flammable liquid

and vapour
[3][6]

Table 3: Health Hazard Information for Cycloheptane
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Hazard Type Description Reference

GHS Hazard Statements

H304: May be fatal if

swallowed and enters

airways.H412: Harmful to

aquatic life with long lasting

effects.

[3]

Primary Routes of Exposure
Inhalation, Skin Contact, Eye

Contact, Ingestion
[7]

Acute Effects

Inhalation of high

concentrations may have a

narcotic effect, causing CNS

depression with symptoms like

dizziness, headache, and

nausea.[1][2][8] May cause

irritation to the eyes and

respiratory tract.[3]

Chronic Effects
Repeated skin contact may

cause dryness and cracking.[9]

Incompatibilities

Incompatible with strong

oxidizing agents such as nitric

acid.[1][10]

Safe Handling Protocols
Adherence to proper handling procedures is critical to minimize exposure and prevent

accidents.

Engineering Controls
Ventilation: All work with cycloheptane must be conducted in a well-ventilated area.[8] For

procedures that may generate vapors, a certified laboratory chemical fume hood is

mandatory.[11]

Personal Protective Equipment (PPE)
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A risk assessment should be performed to determine the appropriate PPE for the specific

laboratory procedure.[12] The following provides general guidance:

Eye and Face Protection: Chemical safety goggles are required.[8] For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[7]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[8][13] Always inspect gloves for integrity before

use and wash them before removal.[14] Consult the manufacturer's compatibility chart to

select the appropriate glove material.

Protective Clothing: A lab coat or chemical-resistant apron must be worn.[7][8] Full-length

pants and closed-toe shoes are required at all times in the laboratory.[11][14]

Respiratory Protection: If ventilation is insufficient to maintain exposure below acceptable

limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8][15]

Safe Work Practices
Avoid direct contact with the chemical.[16] Do not smell or taste chemicals.[14]

Eliminate all ignition sources from the immediate area, including open flames, sparks, and

hot surfaces.[1][10] "No Smoking" policies must be strictly enforced.[6]

Use non-sparking tools and explosion-proof equipment.[8][10]

To prevent static electricity discharge, which can ignite vapors, all metal containers and

equipment must be grounded and bonded during transfers.[6][8][10]

Keep containers tightly closed when not in use.[2]

Wash hands thoroughly with soap and water after handling.[11][14]

Do not eat, drink, or apply cosmetics in areas where chemicals are handled.[14]

Storage Requirements
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Proper storage of cycloheptane is crucial for maintaining its stability and preventing fire or

explosion hazards.

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[2][8][17]

The storage area should be kept away from direct sunlight and all sources of ignition.[11]

Containers: Store in tightly sealed, properly labeled containers.[2][8] Containers should be

kept upright to prevent leakage.[2]

Segregation: Store cycloheptane separately from incompatible materials, particularly strong

oxidizing agents.[1][11]

Quantity: Purchase and store the smallest quantities necessary for your work to minimize the

overall hazard in the laboratory.[11]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate potential harm.

Spill Response
Small Spills:

ELIMINATE all ignition sources from the immediate area.[1]

Wear appropriate PPE.[6]

Absorb the spill with a non-combustible, inert material such as sand, dry earth, or

vermiculite.[1][8]

Using clean, non-sparking tools, collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[1]

Large Spills:

Evacuate the area immediately and prevent entry.[6]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[1][18]
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Contact your institution's emergency response team.

If safe to do so, stop the leak without risk.[1] Prevent the spill from entering waterways or

sewers.[1]

Fire Response
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[1]

[10] Water spray may be inefficient but can be used to cool fire-exposed containers.[1][10]

Procedure:

For a massive fire, use unmanned hose holders or monitor nozzles; if this is impossible,

withdraw from the area and let the fire burn.[1]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[10]

First Aid Measures
Table 4: First Aid Protocols for Cycloheptane Exposure
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Exposure Route First Aid Procedure Reference

Inhalation

Remove the victim to fresh air.

If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[1][10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

persists.

[10][19]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

immediate medical attention.

[1][10]

Ingestion

Do NOT induce vomiting due

to the risk of aspiration. Rinse

mouth with water. Seek

immediate medical attention or

call a poison control center.

[10][20]

Waste Disposal
Cycloheptane and materials contaminated with it must be disposed of as hazardous waste.

[10]

Collect waste in appropriately labeled, compatible containers.[11]

Follow all local, state, and federal regulations for hazardous waste disposal.[10]

Do not dispose of cycloheptane down the drain.[6]
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Visualization of Protocols
Diagrams can help clarify workflows and logical relationships in safety protocols.

Understand Properties
- Flammability

- Toxicity
- Reactivity

Safe Handling Protocols
- Engineering Controls

- Personal Protective Equipment
- Safe Work Practices

Proper Storage
- Location

- Containers
- Segregation

Laboratory Use

Emergency Procedures
- Spills
- Fire

- First Aid

 If incident occurs

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for cycloheptane safety management.
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1. Preparation
- Review SDS

- Don appropriate PPE
- Verify fume hood function

2. Chemical Transfer
- Ground/bond containers
- Use non-sparking tools

- Dispense required volume

3. Reaction Setup
- Assemble glassware in hood

- Add reactants
- Monitor reaction

4. Workup & Quenching
- Cool reaction mixture

- Carefully add quenching agent

5. Cleanup & Disposal
- Decontaminate glassware

- Dispose of waste in labeled
  hazardous waste container

Click to download full resolution via product page

Caption: Generalized experimental workflow using cycloheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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